4-Chloro-5-(hexylamino)-2-phenylpyridazin-3(2H)-one
CAS No.: 923027-34-3
Cat. No.: VC17322164
Molecular Formula: C16H20ClN3O
Molecular Weight: 305.80 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 923027-34-3 |
|---|---|
| Molecular Formula | C16H20ClN3O |
| Molecular Weight | 305.80 g/mol |
| IUPAC Name | 4-chloro-5-(hexylamino)-2-phenylpyridazin-3-one |
| Standard InChI | InChI=1S/C16H20ClN3O/c1-2-3-4-8-11-18-14-12-19-20(16(21)15(14)17)13-9-6-5-7-10-13/h5-7,9-10,12,18H,2-4,8,11H2,1H3 |
| Standard InChI Key | DSGCPZBUGQFRIB-UHFFFAOYSA-N |
| Canonical SMILES | CCCCCCNC1=C(C(=O)N(N=C1)C2=CC=CC=C2)Cl |
Introduction
Synthesis
The synthesis of pyridazinones typically involves reactions such as nucleophilic substitution or cross-coupling reactions. For example, 4,5-dichloro-2-(methyl or phenyl)-3(2H)-pyridazinones can be modified using Sonogashira cross-coupling reactions . A similar approach might be used for 4-Chloro-5-(hexylamino)-2-phenylpyridazin-3(2H)-one, starting from a dichloro derivative and substituting one of the chloro groups with a hexylamino group.
Biological Activities
Pyridazinones have been explored for various biological activities, including antimicrobial and anti-inflammatory effects. While specific data on 4-Chloro-5-(hexylamino)-2-phenylpyridazin-3(2H)-one is not available, related compounds like 4-chloro-5-(dimethylamino)-2-phenylpyridazin-3(2H)-one have been studied for their pharmacological properties .
Research Findings
Given the lack of specific research on 4-Chloro-5-(hexylamino)-2-phenylpyridazin-3(2H)-one, we look at related compounds for insights:
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Crystal Structure: Pyridazinones can form crystals with interesting packing structures, often involving hydrogen bonding, as observed in 2-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]pyridazin-3(2H)-one .
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Biological Applications: Compounds in this class are being explored for biofilm inhibition and other biological activities .
Data Tables
Since specific data for 4-Chloro-5-(hexylamino)-2-phenylpyridazin-3(2H)-one is not available, we provide a comparison with a related compound:
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